Cas no 1072951-97-3 ((2-Isobutoxy-6-methoxyphenyl)boronic acid)
1072951-97-3 structure
Product Name:(2-Isobutoxy-6-methoxyphenyl)boronic acid
CAS No:1072951-97-3
MF:C11H17BO4
MW:224.061283826828
MDL:MFCD08276827
CID:827966
PubChem ID:24884563
Update Time:2025-04-19
(2-Isobutoxy-6-methoxyphenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-Isobutoxy-6-methoxyphenyl)boronic acid
- 2-Isobutoxy-6-methoxyphenylboronic acid
- [2-methoxy-6-(2-methylpropoxy)phenyl]boronic acid
- BS-22476
- SCHEMBL12537844
- (2-Isobutoxy-6-methoxyphenyl)boronicacid
- G79790
- DB-365141
- MFCD08276827
- AKOS015837541
- XSB95197
- 1072951-97-3
- DTXSID90584768
- 2-METHOXY-6-(2-METHYLPROPOXY)PHENYLBORONIC ACID
- CS-0174154
-
- MDL: MFCD08276827
- Inchi: 1S/C11H17BO4/c1-8(2)7-16-10-6-4-5-9(15-3)11(10)12(13)14/h4-6,8,13-14H,7H2,1-3H3
- InChI Key: RROWNDUHJNWYQP-UHFFFAOYSA-N
- SMILES: O(C1C=CC=C(C=1B(O)O)OC)CC(C)C
Computed Properties
- Exact Mass: 224.12200
- Monoisotopic Mass: 224.1219892g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 5
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 58.9Ų
Experimental Properties
- Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 57-62 °C
- Solubility: Very slightly soluble (0.38 g/l) (25 º C),
- PSA: 58.92000
- LogP: 0.40980
(2-Isobutoxy-6-methoxyphenyl)boronic acid Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
(2-Isobutoxy-6-methoxyphenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(2-Isobutoxy-6-methoxyphenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019120444-5g |
(2-Isobutoxy-6-methoxyphenyl)boronic acid |
1072951-97-3 | 95% | 5g |
$400.00 | 2023-09-04 | |
| TRC | I789210-25mg |
2-Isobutoxy-6-methoxyphenylboronic Acid |
1072951-97-3 | 25mg |
$64.00 | 2023-05-18 | ||
| TRC | I789210-50mg |
2-Isobutoxy-6-methoxyphenylboronic Acid |
1072951-97-3 | 50mg |
$75.00 | 2023-05-18 | ||
| TRC | I789210-100mg |
2-Isobutoxy-6-methoxyphenylboronic Acid |
1072951-97-3 | 100mg |
$87.00 | 2023-05-18 | ||
| TRC | I789210-250mg |
2-Isobutoxy-6-methoxyphenylboronic Acid |
1072951-97-3 | 250mg |
$98.00 | 2023-05-18 | ||
| abcr | AB271679-250 mg |
2-Isobutoxy-6-methoxyphenylboronic acid, 97%; . |
1072951-97-3 | 97% | 250mg |
€169.50 | 2023-04-26 | |
| Chemenu | CM135439-5g |
(2-isobutoxy-6-methoxyphenyl)boronic acid |
1072951-97-3 | 95% | 5g |
$834 | 2023-01-13 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I165771-1g |
2-Isobutoxy-6-methoxyphenylboronic acid |
1072951-97-3 | 1g |
¥521.00 | 2021-05-21 | ||
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | I165771-5g |
2-Isobutoxy-6-methoxyphenylboronic acid |
1072951-97-3 | 5g |
¥1,978.00 | 2021-05-21 | ||
| abcr | AB271679-1 g |
2-Isobutoxy-6-methoxyphenylboronic acid, 97%; . |
1072951-97-3 | 97% | 1g |
€356.50 | 2023-04-26 |
(2-Isobutoxy-6-methoxyphenyl)boronic acid Related Literature
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
1072951-97-3 ((2-Isobutoxy-6-methoxyphenyl)boronic acid) Related Products
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- 833486-92-3(2-Isobutoxyphenylboronic acid)
- 849052-21-7(3-Isobutoxyphenylboronic acid)
- 870778-88-4(2-Isopropoxy-6-methoxyphenylboronic acid)
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